![molecular formula C19H18N2O2S B2564564 1-(3,5-dimethylphenyl)-4-[(4-methoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one CAS No. 379255-63-7](/img/structure/B2564564.png)
1-(3,5-dimethylphenyl)-4-[(4-methoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
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Description
1-(3,5-dimethylphenyl)-4-[(4-methoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one is a useful research compound. Its molecular formula is C19H18N2O2S and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications
Imidazole-Based Bisphenol Applications
Imidazole containing bisphenol and its salts exhibit unique structural characteristics, which are critical for designing versatile hosts for anions. These compounds demonstrate extensive hydrogen bonded structures in their solid-state forms, making them essential for understanding electrostatic and weak interactions in crystal packing. Such insights are crucial for the development of new materials with specific ion recognition capabilities, highlighting the compound's potential in materials science research (Nath & Baruah, 2012).
Photochromism in Imidazole Dimers
The synthesis and photochromism of imidazole dimers offer a pathway to explore novel optical materials. These dimers exhibit photochromism upon irradiation, a property that can be harnessed in developing smart coatings, optical storage devices, and photoresponsive materials. Understanding the structural and photochemical dynamics of these compounds can significantly contribute to advancements in material sciences and photonics (Bai, Han, Wang, & Meng, 2010).
Lanthanide Metal-Organic Frameworks (MOFs) for Luminescence Sensing
Novel dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks have been synthesized, displaying selective sensitivity to benzaldehyde derivatives through characteristic emission bands. These complexes' luminescence sensing capabilities for specific chemicals open up new avenues in developing advanced sensors for environmental monitoring, biomedical diagnostics, and chemical processing (Shi, Zhong, Guo, & Li, 2015).
Anti-Hepatitis C Virus (HCV) Activity
Research into imidazolinone derivatives has identified compounds with potent anti-HCV activity, showcasing the potential of these molecules in antiviral therapies. Such studies are pivotal in the ongoing search for effective treatments against HCV, offering hope for new therapeutic strategies (Kong, Mao, Li, Xie, Zhang, & Fu, 2021).
Antimicrobial and Antioxidant Agents
The synthesis of novel chalcone linked imidazolones has demonstrated significant antimicrobial and antioxidant properties. These findings are essential for pharmaceutical research, particularly in developing new antimicrobial agents and antioxidants that can be used to combat infections and oxidative stress-related diseases (Sadula, Peddaboina, & J., 2014).
properties
IUPAC Name |
(5E)-3-(3,5-dimethylphenyl)-5-[(4-methoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-12-8-13(2)10-15(9-12)21-18(22)17(20-19(21)24)11-14-4-6-16(23-3)7-5-14/h4-11H,1-3H3,(H,20,24)/b17-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDXJXGLNIPJFPO-GZTJUZNOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C(=O)C(=CC3=CC=C(C=C3)OC)NC2=S)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1)N2C(=O)/C(=C\C3=CC=C(C=C3)OC)/NC2=S)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.